![molecular formula C19H28N2O3S2 B4447320 N-cyclohexyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide](/img/structure/B4447320.png)
N-cyclohexyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide
Overview
Description
N-cyclohexyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been widely studied for its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of N-cyclohexyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide is not fully understood. However, it has been reported to inhibit the activity of carbonic anhydrase, an enzyme that plays a key role in the regulation of acid-base balance in the body. It has also been shown to modulate the activity of ion channels, which are involved in the regulation of cellular excitability and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been reported to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been reported to exhibit antitumor activity, possibly through the inhibition of carbonic anhydrase. In addition, it has been shown to exhibit anti-inflammatory activity, possibly through the modulation of ion channels.
Advantages and Limitations for Lab Experiments
One advantage of N-cyclohexyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide is its wide range of biological activities, which make it a potentially useful tool for studying various physiological processes. However, one limitation is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.
Future Directions
There are several possible future directions for research on N-cyclohexyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide. One area of interest is its potential use as a modulator of ion channels, which could have implications for the treatment of various neurological and psychiatric disorders. Another area of interest is its potential use as an inhibitor of carbonic anhydrase, which could have implications for the treatment of various diseases, including cancer and glaucoma. Additionally, further research is needed to explore the full range of biological activities of this compound and to determine its potential applications in medicine.
Scientific Research Applications
N-cyclohexyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. In addition, it has been investigated for its potential use as a modulator of ion channels and as an inhibitor of carbonic anhydrase.
Properties
IUPAC Name |
N-cyclohexyl-4-methylsulfanyl-3-(piperidine-1-carbonyl)benzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O3S2/c1-25-18-11-10-16(26(23,24)20-15-8-4-2-5-9-15)14-17(18)19(22)21-12-6-3-7-13-21/h10-11,14-15,20H,2-9,12-13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNHUJCUCJKJCRG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=C(C=C1)S(=O)(=O)NC2CCCCC2)C(=O)N3CCCCC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.